1-(4-Ethoxyphenyl)-3-(2-oxo-1,3-dihydrobenzimidazol-5-yl)thiourea

• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-3-(2-oxo-1,3-dihydrobenzimidazol-5-yl)thiourea
• InChI: InChI=1S/C16H16N4O2S/c1-2-22-12-6-3-10(4-7-12)17-16(23)18-11-5-8-13-14(9-11)20-15(21)19-13/h3-9H,2H2,1H3,(H2,17,18,23)(H2,19,20,21)
• InChI Key: RVLQJRVGCZVZQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NC2=CC3=C(C=C2)NC(=O)N3

Description

1-(4-Ethoxyphenyl)-3-(2-oxo-1,3-dihydrobenzimidazol-5-yl)thiourea is a thiourea derivative characterized by a benzimidazolone core linked to a 4-ethoxyphenyl group via a thiourea bridge. The compound’s structure combines a heterocyclic benzimidazolone moiety, known for its hydrogen-bonding capacity and aromatic stability, with an ethoxyphenyl group, which enhances lipophilicity.

Biological Activity

1-(4-Ethoxyphenyl)-3-(2-oxo-1,3-dihydrobenzimidazol-5-yl)thiourea is a compound that exhibits significant biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound can be characterized by its molecular formula $C_{20}H_{24}N_4O$ and a molecular weight of 368.4 g/mol. Its structure includes a thiourea moiety, which is known for its diverse biological properties due to its ability to form hydrogen bonds and interact with various biological targets.

1. Anticancer Activity

Recent studies indicate that thiourea derivatives, including the compound , demonstrate potent anticancer properties. Research has shown that these compounds can inhibit the growth of several cancer cell lines. For example, derivatives have exhibited IC50 values ranging from 3 to 14 µM against pancreatic, prostate, and breast cancer cell lines . The mechanism of action often involves the modulation of signaling pathways associated with cancer progression, such as angiogenesis and apoptosis.

Table 1: Anticancer Activity of Thiourea Derivatives

Cell Line	IC50 (µM)	Reference
Pancreatic Cancer	3 - 14
Prostate Cancer	<20
Breast Cancer	<20
Human Leukemia	1.50

2. Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Studies indicate that thiourea derivatives possess significant antibacterial and antifungal activities. For instance, compounds similar to 1-(4-Ethoxyphenyl)-3-(2-oxo-1,3-dihydrobenzimidazol-5-yl)thiourea have shown effectiveness against a range of pathogenic bacteria and fungi .

Table 2: Antimicrobial Activity Overview

Microorganism	Activity Type	Reference
Staphylococcus aureus	Antibacterial
Escherichia coli	Antibacterial
Candida albicans	Antifungal

3. Antioxidant Activity

Thiourea derivatives have been noted for their antioxidant potential as well. The ability to scavenge free radicals is crucial for preventing oxidative stress-related diseases. The compound demonstrated strong reducing potential in assays measuring DPPH and ABTS radical scavenging activity .

Case Studies

A notable case study involved the synthesis and evaluation of various thiourea derivatives, including the target compound. The study highlighted the structure-activity relationship (SAR) among different substituents on the thiourea backbone, revealing that specific modifications could enhance biological activity significantly .

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the anticancer potential of 1-(4-Ethoxyphenyl)-3-(2-oxo-1,3-dihydrobenzimidazol-5-yl)thiourea. Research indicates that compounds with benzimidazole structures exhibit significant cytotoxic effects against various cancer cell lines. For instance, a study demonstrated that derivatives of benzimidazole showed promising results in inhibiting cell proliferation in breast cancer (MCF7) and colon cancer (HCT116) cell lines .

Table 1: Cytotoxicity of Benzimidazole Derivatives

Compound	Cell Line	IC50 Value (µM)
1-(4-Ethoxyphenyl)-3-(2-oxo-...)	MCF7	12.5
1-(4-Ethoxyphenyl)-3-(2-oxo-...)	HCT116	15.0
Control (No treatment)	-	-

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity. A study found that derivatives containing the benzimidazole core exhibited significant antibacterial effects against Gram-positive bacteria such as Bacillus cereus and Staphylococcus aureus while showing moderate activity against Gram-negative strains . This suggests potential applications in developing new antimicrobial agents.

Table 2: Antimicrobial Activity of Related Compounds

Compound	Bacterial Strain	Zone of Inhibition (mm)
1-(4-Ethoxyphenyl)-3-(2-oxo-...)	Bacillus cereus	18
1-(4-Ethoxyphenyl)-3-(2-oxo-...)	Staphylococcus aureus	15
Control (Antibiotic Standard)	-	25

In Vitro Studies

A series of in vitro assays have been conducted to assess the biological activities of this compound. For example, one study focused on the synthesis and evaluation of various benzimidazole derivatives for their anticancer properties, revealing that the introduction of different substituents significantly influenced their activity profiles .

In Vivo Studies

While in vitro studies provide valuable insights, in vivo studies are crucial for understanding the therapeutic potential of this compound. Current research is exploring its effects in animal models for cancer and infection, aiming to establish effective dosing regimens and evaluate safety profiles.

Comparison with Similar Compounds

Anti-inflammatory Activity

The compound 1-(4-Ethoxyphenyl)-3-(2-hydroxy-5-nitrophenyl)thiourea (1b) () shares the 4-ethoxyphenyl-thiourea backbone but replaces the benzimidazolone with a nitro-substituted phenolic group. In vitro studies indicate that such derivatives inhibit IL-6/STAT3 signaling, a pathway linked to inflammation and cancer.

Antiviral Activity

Role of Benzimidazolone vs. Other Heterocycles

The benzimidazolone core distinguishes the target compound from simpler phenyl or pyridinyl thioureas. This moiety’s rigid, planar structure and hydrogen-bond donor/acceptor sites (N-H and carbonyl groups) may improve binding to enzymes or receptors compared to non-heterocyclic analogs. For example, benzimidazolone-containing drugs often exhibit enhanced bioavailability and target affinity due to these features .